Cas no 865075-23-6 (Pyridin-2-yl-pyridin-3-ylmethyl-amine)

• Product Name: Pyridin-2-yl-pyridin-3-ylmethyl-amine
• CAS No: 865075-23-6
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 3140062
• PubChem ID: 7330463
• Update Time: 2025-08-05

Pyridin-2-yl-pyridin-3-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• Pyridin-2-yl-pyridin-3-ylmethyl-amine
• CS-0362390
• SCHEMBL3933500
• 865075-23-6
• N-(pyridin-3-ylmethyl) pyridine-2-amine
• FS-1798
• pyridin-2-yl-pyridin-3-ylmethyl-amine, AldrichCPR
• N-[(pyridin-3-yl)methyl]pyridin-2-amine
• N-(pyridin-3-ylmethyl)pyridin-2-amine
• AKOS008922803

• MDL： MFCD01143308
• Inchi： 1S/C11H11N3/c1-2-7-13-11(5-1)14-9-10-4-3-6-12-8-10/h1-8H,9H2,(H,13,14)
• InChI Key： FFFSSRCJMCCHQQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CN=1)CC1C=NC=CC=1

Computed Properties

• Exact Mass: 185.095297364g/mol
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.8Ų

Pyridin-2-yl-pyridin-3-ylmethyl-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on Pyridin-2-yl-pyridin-3-ylmethyl-amine

Recent Advances in the Study of Pyridin-2-yl-pyridin-3-ylmethyl-amine (CAS: 865075-23-6)

Pyridin-2-yl-pyridin-3-ylmethyl-amine (CAS: 865075-23-6) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings, highlighting the compound's structural properties, biological activities, and potential clinical relevance.

The compound's unique structure, featuring a pyridine-pyridylmethylamine core, has been explored for its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Pyridin-2-yl-pyridin-3-ylmethyl-amine exhibit potent inhibitory effects on specific kinase enzymes implicated in cancer progression. The study utilized molecular docking and in vitro assays to validate these interactions, suggesting a promising avenue for oncology drug development.

Further research has investigated the compound's pharmacokinetic properties. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of Pyridin-2-yl-pyridin-3-ylmethyl-amine analogs. The findings indicated favorable bioavailability and metabolic stability, which are critical for advancing these compounds to clinical trials. These results underscore the potential of 865075-23-6 as a lead compound in medicinal chemistry.

In addition to its kinase inhibitory activity, Pyridin-2-yl-pyridin-3-ylmethyl-amine has shown promise in modulating neurotransmitter systems. A 2024 study in ACS Chemical Neuroscience explored its effects on dopamine and serotonin receptors, revealing selective binding affinities that could be leveraged for treating neurological disorders. The study's authors highlighted the compound's dual functionality, which may enable the development of multifunctional drugs targeting both cancer and neurological conditions.

Despite these advancements, challenges remain in optimizing the compound's specificity and minimizing off-target effects. Recent computational studies have employed machine learning algorithms to predict and refine the binding interactions of Pyridin-2-yl-pyridin-3-ylmethyl-amine derivatives. These efforts aim to enhance the compound's therapeutic index and reduce potential adverse effects, as discussed in a 2024 review article in Drug Discovery Today.

In conclusion, Pyridin-2-yl-pyridin-3-ylmethyl-amine (CAS: 865075-23-6) represents a versatile and promising scaffold in drug discovery. Its demonstrated biological activities, coupled with ongoing optimization efforts, position it as a compelling candidate for further development. Future research should focus on translational studies to validate its efficacy and safety in clinical settings, paving the way for novel therapeutic interventions.